N-(4-fluorobenzyl)-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-N-[(4-fluorophenyl)methyl]-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C20H15F2NO4/c21-15-5-1-13(2-6-15)10-23-20(25)18-9-17(24)19(12-27-18)26-11-14-3-7-16(22)8-4-14/h1-9,12H,10-11H2,(H,23,25)
• InChI Key: WKQOULXQRHDKIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)F)F
• Molecular Formula: C20H15F2NO4
• Molecular Weight: 371.3 g/mol
• CAS No.: 1021060-48-9

Description

N-(4-fluorobenzyl)-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Chemical Properties

N-(4-fluorobenzyl)-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide is involved in the synthesis of complex chemical structures, demonstrating the versatility of fluorocontaining derivatives in medicinal chemistry. For instance, fluorocontaining substituted amides and pyrazolo[3,4-d]pyrimidine derivatives have been synthesized, highlighting the compound's role in the development of novel chemical entities with potential biological activities (Eleev et al., 2015).

Biological Activities and Applications

• Antiviral Research : Studies have utilized 19F-nuclear magnetic resonance (NMR) spectroscopy to investigate the metabolism and disposition of potent HIV integrase inhibitors related to this compound. Such research underscores the importance of fluorocontaining compounds in the discovery and optimization of antiviral drugs (Monteagudo et al., 2007).

• Enzyme Inhibition Studies : The compound has been explored for its anticholinesterase activity, particularly in derivatives bearing the tryptamine moiety, showcasing its potential application in the treatment of diseases like Alzheimer's (Ghanei-Nasab et al., 2016).

• Anticancer Research : Research into the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, where this compound could play a role, indicates its potential utility in cancer research, particularly in identifying new therapeutic agents (Hassan et al., 2015).

• Intracellular pH Measurement : Fluorinated o-aminophenol derivatives, related to this compound, have been developed for measuring intracellular pH, illustrating the compound's potential application in bioanalytical methods and cellular biology research (Rhee et al., 1995).